Cas no 1352487-01-4 (6-Ethylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester)

• Product Name: 6-Ethylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester
• CAS No: 1352487-01-4
• MF: C₁₇H₂₆N₂O₂S
• MW: 322.465543270111
• CID: 5169068
• Update Time: 2025-05-21

6-Ethylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Ethylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester
• 1-Piperidinecarboxylic acid, 2-[6-(ethylthio)-3-pyridinyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C17H26N2O2S/c1-5-22-15-10-9-13(12-18-15)14-8-6-7-11-19(14)16(20)21-17(2,3)4/h9-10,12,14H,5-8,11H2,1-4H3
• InChI Key： JRCZRBNIDWDKAK-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC1C1=CC=C(SCC)N=C1

Additional information on 6-Ethylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester

Research Brief on 6-Ethylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester (CAS: 1352487-01-4)

The compound 6-Ethylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester (CAS: 1352487-01-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological relevance.

Recent studies have highlighted the role of this compound as a versatile building block in the development of small-molecule inhibitors targeting various enzymes and receptors. Its unique structural features, including the ethylsulfanyl and tert-butyl ester groups, make it a valuable scaffold for further chemical modifications. Researchers have successfully utilized this compound in the synthesis of potential drug candidates for neurological disorders and inflammatory diseases, leveraging its ability to modulate specific biological pathways.

One of the most notable advancements involves the optimization of synthetic routes for 6-Ethylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester. A recent publication in the Journal of Medicinal Chemistry detailed a high-yield, scalable synthesis method that minimizes byproduct formation and enhances purity. This methodological improvement is expected to facilitate large-scale production and further pharmacological evaluations of derivatives based on this scaffold.

In addition to its synthetic utility, preliminary biological studies have demonstrated that derivatives of this compound exhibit promising activity against specific protein targets implicated in neurodegenerative diseases. For instance, a derivative was shown to inhibit the aggregation of tau proteins, which are associated with Alzheimer's disease. These findings suggest that 6-Ethylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester could serve as a starting point for the development of novel therapeutics targeting protein misfolding disorders.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this scaffold. Current research efforts are focused on improving bioavailability and reducing off-target effects through structural modifications. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore the full therapeutic potential of this compound and its analogs.

In conclusion, 6-Ethylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester represents a promising scaffold in medicinal chemistry with diverse applications. Ongoing research is expected to yield further insights into its biological mechanisms and therapeutic potential, paving the way for the development of new drugs targeting complex diseases.